2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride
Overview
Description
2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride (2BCFBSC) is an organic compound that is used in a variety of scientific research applications. It is a colorless, volatile solid that is soluble in organic solvents. 2BCFBSC has been used extensively in organic synthesis, particularly in the synthesis of heterocyclic compounds, and has been used in the synthesis of a variety of other compounds.
Scientific Research Applications
2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride is used in a variety of scientific research applications. It has been used in the synthesis of heterocyclic compounds, and has been used in the synthesis of a variety of other compounds. It has also been used in the synthesis of peptides and proteins, and has been used in the synthesis of small molecules. Additionally, 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride has been used in the synthesis of organic catalysts, and has been used in the synthesis of organic dyes and pigments.
Mechanism of Action
2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride acts as a nucleophile, which means that it is attracted to the positive charge of the substrate and reacts with it. The reaction of 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride with the substrate results in the formation of a new bond, which is the product of the reaction. The reaction is typically reversible, and the product can be formed by the reaction of 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride with the substrate again.
Biochemical and Physiological Effects
2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride can inhibit the activity of certain enzymes, including proteases, phosphatases, and kinases. Additionally, 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride has been shown to have antioxidant and anti-inflammatory effects, and has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride in laboratory experiments is its low cost and availability. Additionally, 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride has a high reactivity, which makes it a useful reagent for a variety of reactions. However, 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride is a volatile compound, so it must be handled and stored carefully. Additionally, 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride can be toxic, so it should be used in a well-ventilated area.
Future Directions
For the use of 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride include its use in the synthesis of new compounds, such as peptides and proteins, organic catalysts, organic dyes and pigments, and small molecules. Additionally, further research is needed to explore the potential biochemical and physiological effects of 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride, as well as its potential toxicity. Additionally, further research is needed to explore the potential uses of 2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride in the synthesis of pharmaceuticals and other compounds.
properties
IUPAC Name |
2-bromo-4-cyano-6-formylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrClNO3S/c9-7-2-5(3-11)1-6(4-12)8(7)15(10,13)14/h1-2,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LASUSTODQOAYBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)S(=O)(=O)Cl)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-cyano-6-formylbenzenesulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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